Cas no 25476-89-5 (1-chlorobut-3-en-2-one)
1-chlorobut-3-en-2-one structure
Product Name:1-chlorobut-3-en-2-one
CAS No:25476-89-5
MF:C4H5ClO
MW:104.534900426865
MDL:MFCD19232007
CID:238472
PubChem ID:11829379
Update Time:2025-04-19
1-chlorobut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 1-chloro-
- 1-chlorobut-3-en-2-one
- 1-Chlor-but-3-en-2-on
- 1-chloro-3-buten-2-one
- 1-chloro-but-3-en-2-one
- 1-chlorobut-3-ene-2-one
- 3-Buten-2-one,1-chloro
- Chlormethyl-vinyl-keton
- chloromethyl vinyl ketone
- DTXSID00473952
- 25476-89-5
- EN300-300877
- AKOS006387324
- SCHEMBL2831242
-
- MDL： MFCD19232007
- Inchi： 1S/C4H5ClO/c1-2-4(6)3-5/h2H,1,3H2
- InChI Key： SEVIEHFDUHCSCV-UHFFFAOYSA-N
- SMILES： ClCC(C=C)=O
Computed Properties
- Exact Mass: 104.00300
- Monoisotopic Mass: 104.0028925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 67.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 0.98030
1-chlorobut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-300877-0.05g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 0.05g |
$440.0 | 2023-09-06 | |
| Enamine | EN300-300877-0.1g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 0.1g |
$575.0 | 2023-09-06 | |
| Enamine | EN300-300877-0.25g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 0.25g |
$822.0 | 2023-09-06 | |
| Enamine | EN300-300877-0.5g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 0.5g |
$1293.0 | 2023-09-06 | |
| Enamine | EN300-300877-1.0g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-300877-2.5g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 2.5g |
$3249.0 | 2023-09-06 | |
| Enamine | EN300-300877-5.0g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 5.0g |
$4806.0 | 2023-02-28 | |
| Enamine | EN300-300877-10.0g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 10.0g |
$7128.0 | 2023-02-28 | |
| Enamine | EN300-300877-1g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 1g |
$1658.0 | 2023-09-06 | |
| Enamine | EN300-300877-5g |
1-chlorobut-3-en-2-one |
25476-89-5 | 95% | 5g |
$4806.0 | 2023-09-06 |
1-chlorobut-3-en-2-one Related Literature
-
Yongshi Yu,Jie Zheng,Lei Cao,Shu Li,Xiwang Li,Hai-Bing Zhou,Xianjun Liu,Shuwen Wu,Chune Dong RSC Adv. 2017 7 9620
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